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Compound of Interest

Compound Name: (-)-Domoic acid

CAS No.: 123406-51-9

Cat. No.: B14164770

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of

domoic acid (DA), a potent neurotoxin responsible for Amnesic Shellfish Poisoning (ASP). The

performance of commonly used methods—High-Performance Liquid Chromatography with

Ultraviolet detection (HPLC-UV), Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA)—is evaluated based on data from

inter-laboratory and single-laboratory validation studies. Detailed experimental protocols for the

reference method are provided, along with visualizations of key experimental and biological

pathways to support researchers in selecting the most appropriate method for their application.

Data Presentation: A Comparative Analysis of
Method Performance
The selection of an analytical method for domoic acid quantification is a critical decision that

impacts data quality, throughput, and cost. The following table summarizes the performance

characteristics of HPLC-UV, LC-MS/MS, and ELISA based on published validation and

collaborative studies.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14164770#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14164770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Parameter

HPLC-UV LC-MS/MS ELISA

Limit of Detection

(LOD)

0.10 µg/g[1], 0.0048–

0.142 µg/mL[2]

5 µg/kg[3], 0.05-0.09

mg/kg

Not typically reported,

focus is on LOQ

Limit of Quantification

(LOQ)
0.25 µg/g[1] 1 µg/kg[4] ~0.1 mg DA/kg[5]

Accuracy (Recovery) 89.1-97.1%[1]
91.6-109.2%[3], 87-

108%[4]
88-122%[5]

Precision

(Repeatability, RSDr)
1.7-4.1%[1] <8.2%[3]

10-20% (mean 14.8%)

[5]

Precision

(Reproducibility,

RSDR)

Not explicitly stated in

a single study
<8.2%[3]

13-29% (mean 22.7%)

[5]

Specificity

Good, but susceptible

to matrix

interferences[6][7]

Excellent, highly

selective[7]

Good, but potential for

cross-reactivity

Cost Moderate High[7] Low

Throughput Moderate High High[5]

Note: The presented data is a synthesis from multiple studies. Direct comparison between

methods should be made with caution as experimental conditions and matrices may vary.

Experimental Protocols: The Reference Method
The HPLC-UV method is widely recognized as the reference method for domoic acid analysis.

[7] The following is a detailed protocol based on established and validated procedures.

Sample Preparation and Extraction
Homogenization: Weigh approximately 4 g of shellfish tissue homogenate into a centrifuge

tube.

Extraction: Add 16 mL of 50% aqueous methanol to the tissue.
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Homogenize: Blend the mixture at high speed for 3 minutes.

Centrifugation: Centrifuge the homogenate at ≥3000 x g for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm syringe filter.

HPLC-UV Analysis
Chromatographic Column: C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water, both containing a small percentage of a

modifier like trifluoroacetic acid (TFA) to improve peak shape. A typical starting condition is

10% acetonitrile in water with 0.1% TFA.

Flow Rate: A standard flow rate of 1.0 mL/min.

Injection Volume: Typically 20 µL.

UV Detection: Monitor the absorbance at 242 nm, the wavelength of maximum absorbance

for domoic acid.

Quantification: Determine the concentration of domoic acid in the sample by comparing the

peak area to a calibration curve prepared from certified reference standards.

Mandatory Visualizations
To further elucidate the processes involved in domoic acid analysis and its biological effects,

the following diagrams are provided.
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Caption: General workflow for domoic acid analysis in shellfish.
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Caption: Simplified signaling pathway of domoic acid neurotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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